Cas no 2229513-44-2 (5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine)

• Product Name: 5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine
• CAS No: 2229513-44-2
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 6613693
• PubChem ID: 165670383
• Update Time: 2025-07-23

5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine
• EN300-1749587
• 2229513-44-2
• 5-[3-(methylsulfanyl)phenyl]-1,2-oxazol-4-amine

• Inchi： 1S/C10H10N2OS/c1-14-8-4-2-3-7(5-8)10-9(11)6-12-13-10/h2-6H,11H2,1H3
• InChI Key： QYVPSUCFBDNDLU-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine

Introduction to 5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine (CAS No. 2229513-44-2)

5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine (CAS No. 2229513-44-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered attention for its potential applications in drug discovery and development. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties.

The molecular framework of 5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine consists of an oxazole ring substituted with a phenyl group at the 3-position and a methylsulfanyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in oxazole derivatives due to their reported efficacy in various therapeutic areas. The oxazole core is known to exhibit antimicrobial, anti-inflammatory, and antioxidant properties, making it a promising scaffold for the development of new drugs. The specific substitution pattern in 5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine may contribute to enhanced binding affinity and selectivity towards target enzymes or receptors.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The oxazole ring is capable of interacting with specific binding sites in neurotransmitter receptors, which could lead to the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the methylsulfanyl group may play a role in modulating the pharmacokinetic properties of the compound, improving its bioavailability and therapeutic efficacy.

The phenyl moiety in 5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-amine also contributes to its pharmacological profile by influencing its solubility and metabolic stability. This feature is particularly important in drug development, as it can affect how the compound is processed by the body and its overall effectiveness. Researchers have been exploring various synthetic routes to optimize the production of this compound while maintaining its structural integrity and biological activity.

Advances in computational chemistry have enabled more efficient virtual screening of potential drug candidates like 5-3-(methylsulfanyl)phenyl-1,2-oxazol-4-am ine. By leveraging molecular modeling techniques, scientists can predict the binding interactions between this compound and biological targets with high accuracy. This approach has accelerated the discovery process and allowed for rapid identification of lead compounds that show promise in preclinical studies.

The synthesis of 5-3-(methylsulfanyl)phenyl-1,2-oxazol -4-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for further research. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of this molecule.

In conclusion, 5 -3-(methylsulfanyl)phenyl -1 ,2 -oxazol -4 -amine (CAS No . 2229513 -44 -2 ) represents a promising candidate for therapeutic intervention in various diseases . Its unique structural features , combined with its potential biological activities , make it an attractive subject for further investigation . As research continues to uncover new applications for this compound , it is likely that we will see more innovative uses emerge in the field of pharmaceutical chemistry .